Cas no 1211587-55-1 (ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate)

Ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate is a versatile intermediate for synthesizing pyrazole derivatives. Its bromo substituent offers reactivity in various transformations, facilitating the creation of bioactive compounds. The 2-methyl group enhances stability and solubility, making it suitable for complex reactions. This compound is ideal for researchers seeking a reliable building block in the development of pharmaceuticals and agrochemicals.
ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate structure
1211587-55-1 structure
Product Name:ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate
CAS No:1211587-55-1
MF:C7H9BrN2O2
MW:233.06
CID:5096337
PubChem ID:131103850
Update Time:2026-03-02

ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL20269905
    • PS-18989
    • ethyl 5-bromo-2-methylpyrazole-3-carboxylate
    • ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate
    • E88380
    • Ethyl 3-bromo-1-methyl-1H-pyrazole-5-carboxylate
    • MFCD28969457
    • SY323395
    • 1211587-55-1
    • Ethyl 3-Bromo-1-methylpyrazole-5-carboxylate
    • Inchi: 1S/C7H9BrN2O2/c1-3-12-7(11)5-4-6(8)9-10(5)2/h4H,3H2,1-2H3
    • InChI Key: OXPUXKIMNIXROQ-UHFFFAOYSA-N
    • SMILES: C1(=NN(C)C(=C1)C(OCC)=O)Br

Computed Properties

  • Exact Mass: 231.98474g/mol
  • Monoisotopic Mass: 231.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.1Ų

ethyl 5-bromo-2-methyl-pyrazole-3-carboxylate Pricemore >>

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